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Compound of Interest

4,5,6-Triaminopyrimidine sulfate
Compound Name:
hydrate

Cat. No.: B014933

4,5,6-Triaminopyrimidine sulfate hydrate is a versatile chemical intermediate recognized for
its critical role in pharmaceutical and chemical synthesis.[1] It serves as a fundamental building
block in the development of various biologically active molecules, including antimicrobial and
anti-cancer agents.[1] Its utility stems from its unique molecular structure, which facilitates
effective interactions within biological systems. For researchers and drug development
professionals, a comprehensive understanding of its properties and safe handling procedures
is not merely a regulatory formality but a cornerstone of responsible and effective science. This
guide provides an in-depth, field-proven perspective on the safety and handling of this
compound, moving beyond mere procedural lists to explain the causality behind critical safety
protocols.

Chemical Identity

207742-76-5 (for hydrate); 6640-23-9, 49721-

CAS Number
45-1 (for sulfate)[1][2][3][4]
Molecular Formula CaH7Ns5-H2S04-xH20[1]
Molecular Weight ~223.22 g/mol (Anhydrous)[5][6]
White to light yellow or light orange crystalline
Appearance

powder[1]

Intermediate in the synthesis of pharmaceuticals

Primary Applications )
and other chemicals.[1][7][8]
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Section 1: Hazard Identification and Comprehensive
Risk Assessment

The foundation of safe handling is a thorough understanding of the potential hazards. 4,5,6-
Triaminopyrimidine sulfate hydrate is classified as an irritant. The primary risks are
associated with direct contact and inhalation of its dust particles. A proactive risk assessment is
essential before any handling activities commence.

Hazard Classification Details

GHS Pictogram

Signal Word Warning[9]

H315: Causes skin irritation.[5] H319: Causes
Hazard Statements serious eye irritation.[5] H335: May cause

respiratory irritation.[5]

Primary Routes of Exposure Inhalation of dust, skin contact, eye contact.

Target Organs Respiratory system.[10]

Expert Insight: The causality behind these classifications lies in the compound's chemical
nature. As a fine crystalline powder, it can easily become airborne, posing a respiratory threat.
Its acidic sulfate salt form contributes to its irritant properties upon contact with moist surfaces
like skin, eyes, and mucous membranes. Therefore, all handling procedures must be designed
to mitigate dust generation and prevent direct physical contact.

Section 2: Exposure Controls & Personal Protective
Equipment (PPE)

Controlling exposure is the most effective strategy for ensuring safety. This is achieved through
a multi-layered approach known as the "Hierarchy of Controls," which prioritizes engineering
and administrative controls over sole reliance on PPE.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b014933?utm_src=pdf-body
https://www.benchchem.com/product/b014933?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21369~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:57:24~~4%205%206-Triaminopyrimidine%20sulfate%20hydrate~~
https://pubchem.ncbi.nlm.nih.gov/compound/4_5_6-Triaminopyrimidine-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/4_5_6-Triaminopyrimidine-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/4_5_6-Triaminopyrimidine-sulfate
https://www.fishersci.com/store/msds?partNumber=AC137930250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Controls for Chemical Safety

Elimination

(Most Effective)
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Engineering Controls
(e.g., Fume Hood)
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(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 4,5,6-Triaminopyrimidine sulfate hydrate is to
minimize the generation of airborne dust.

« Ventilation: All handling of this solid must be performed in a well-ventilated area.[11][12] A
certified chemical fume hood is the preferred environment to keep airborne concentrations
low.[11][13]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
have been recently tested.[10][13] This is critical for immediate decontamination in the event
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of accidental contact.

Personal Protective Equipment (PPE): The Essential
Barrier

PPE is mandatory, even when engineering controls are in place. It provides the final barrier
between the researcher and the chemical.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR
1910.133 or European Standard EN166.[10][11][14] Standard safety glasses do not provide
a sufficient seal against fine dust.

e Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile) are required.[11][14][15] Before each
use, inspect gloves for any signs of degradation or puncture.

o Lab Coat: A long-sleeved lab coat should be worn and kept fully fastened to protect skin
and personal clothing.[11][13][14]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of significant
dust generation, a NIOSH/MSHA-approved respirator (such as an N95 dust mask) is
necessary.[11][14] All respirator use must comply with a formal respiratory protection
program.

Section 3: Standard Operating Procedures for
Handling and Storage

Adherence to established protocols is a self-validating system for safety and experimental
reproducibility.

Step-by-Step Handling Protocol
This protocol is designed to minimize dust generation and prevent cross-contamination.

o Preparation: Before handling, ensure the chemical fume hood is operational. Don all required
PPE (lab coat, goggles, gloves).
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e Weighing:
o Place a weigh boat on an analytical balance inside the fume hood.

o Carefully open the container of 4,5,6-Triaminopyrimidine sulfate hydrate. Avoid sudden
movements that could aerosolize the powder.

o Using a clean spatula, gently scoop the required amount of powder into the weigh boat.
Do not tap the spatula against the container opening, as this will generate dust.

o Securely close the main container immediately after dispensing.

o Transfer: If transferring the solid to a reaction vessel, do so carefully within the fume hood to
contain any spills.

e Post-Handling:

o Clean any residual powder from the spatula and work surface using a damp cloth or towel,
treating it as contaminated waste. Do not dry sweep, as this will disperse dust into the air.
[15]

o Remove PPE in the correct order (gloves first, then lab coat, then eye protection) to avoid
contaminating yourself.

o Wash hands thoroughly with soap and water after handling is complete.[11][12][16]

Storage Requirements

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
situations.

o Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[9][11][16]

o Location: Store in a cool, dry, and well-ventilated area away from incompatible substances.
[O1[11][16]
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e Incompatibilities: Avoid storage near strong oxidizing agents, as these can lead to vigorous
and potentially hazardous reactions.[7][11][17]

Section 4: Emergency Response and First-Aid
Procedures

In the event of an exposure or spill, a rapid and informed response is critical. All personnel
must be familiar with these procedures before working with the compound.

Immediate Action

Exposure Event Flush with water

for 15 min.
1 —1 Remove clothing.

Skin Contact R ’
irritation persists

Flush with water
Eye Contact > for 15 min.
Lift eyelids.

Inhalation | —{ J
T Move to Fresh Air

Seek Immediate
Medical Attention

If symptoms occur

Click to download full resolution via product page

Caption: Workflow for responding to a personnel exposure event.

First-Aid Measures

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to occasionally lift the upper and lower eyelids.[9][11][12][16] Seek immediate
medical attention.[9][12]
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o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing any contaminated clothing.[9][11][16] Get medical attention if
irritation develops or persists.[9]

 Inhalation: Remove the individual from the exposure area and move to fresh air immediately.
[11][12][16] If breathing is difficult or symptoms like coughing or shortness of breath occur,
seek medical attention.[9]

 Ingestion: Clean the mouth with water and then drink plenty of water.[9] Do not induce
vomiting. Seek medical attention.[12][16]

Accidental Release Measures

o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.
o Control: Prevent the spill from entering drains or waterways.[10][15]
e Clean-up:
o Wear full PPE, including respiratory protection.
o Avoid generating dust.[11][15]

o Carefully sweep or vacuum the spilled material and place it into a suitable, sealed, and
clearly labeled container for hazardous waste disposal.[11][15][17]

Firefighting Procedures

o Extinguishing Media: The compound itself is not considered a significant fire risk.[15] Use an
extinguishing agent appropriate for the surrounding fire, such as water spray, dry chemical,
carbon dioxide, or foam.[11][12][17]

e Hazards: During a fire, irritating and toxic gases such as carbon oxides (CO, COz), nitrogen
oxides (NOx), and sulfur oxides may be generated.[14][17]
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» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[11][12][17]

Conclusion

4,5,6-Triaminopyrimidine sulfate hydrate is an invaluable tool in modern chemical and
pharmaceutical research. However, its utility is matched by the need for rigorous safety and
handling protocols. By understanding its specific hazards, implementing robust engineering
controls, consistently using appropriate personal protective equipment, and being prepared for
emergencies, researchers can handle this compound safely and effectively. A proactive culture
of safety, grounded in the principles outlined in this guide, is the ultimate assurance of both
personal well-being and scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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